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Compound of Interest

Compound Name: Biliverdin hydrochloride

Cat. No.: B10764575 Get Quote

An In-depth Technical Guide to Biliverdin
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, and

biological significance of biliverdin hydrochloride. It includes detailed experimental protocols

and visual representations of its core signaling pathways, designed to support advanced

research and development.

Chemical Structure and Identity
Biliverdin hydrochloride is the hydrochloride salt of biliverdin, a green tetrapyrrolic bile

pigment. It is a key intermediate in the catabolism of heme.[1][2] The chemical structure is

characterized by four pyrrole rings linked by methine bridges, forming a linear open-chain

structure.
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Chemical Structure of Biliverdin

Caption: The chemical structure of biliverdin, a linear tetrapyrrole.

Physicochemical and Spectroscopic Properties
Biliverdin hydrochloride is a crystalline solid.[3] A summary of its key quantitative properties

is provided below.

Table 1: Physicochemical Properties of Biliverdin Hydrochloride

Property Value Source(s)

Molecular Formula C₃₃H₃₄N₄O₆ · HCl [1][4][5]

Molecular Weight 619.1 g/mol [4][6]

Appearance Crystalline Solid [3][7]

Storage Temperature -20°C [1][3][8]

Stability ≥ 4 years at -20°C [3]

| Purity | ≥95% to ≥97.0% (TLC) |[1][3][4] |

Table 2: Solubility Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b10764575?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/19257.pdf
https://www.benchchem.com/product/b10764575?utm_src=pdf-body
https://www.thomassci.com/p/sigma-biliverdin-hydrochloride-970-tlc
https://www.caymanchem.com/product/19257/biliverdin-hydrochloride
https://www.scbt.com/p/biliverdin-hydrochloride-55482-27-4
https://www.caymanchem.com/product/19257/biliverdin-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Biliverdin-_hydrochloride
https://cdn.caymanchem.com/cdn/insert/19257.pdf
https://www.biomol.com/products/chemicals/biochemicals/biliverdin-hydrochloride-cay19257-10
https://www.thomassci.com/p/sigma-biliverdin-hydrochloride-970-tlc
https://cdn.caymanchem.com/cdn/insert/19257.pdf
https://www.sigmaaldrich.com/HK/zh/product/sigma/30891
https://cdn.caymanchem.com/cdn/insert/19257.pdf
https://www.thomassci.com/p/sigma-biliverdin-hydrochloride-970-tlc
https://cdn.caymanchem.com/cdn/insert/19257.pdf
https://www.caymanchem.com/product/19257/biliverdin-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10764575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Source(s)

DMSO ~20 mg/mL [3][4][7][8]

DMF ~20 mg/mL [3][4][7]

DMF:PBS (pH 7.2) (1:1) ~0.5 mg/mL [3][4][7]

| Basic Aqueous Solutions (pH > 9) | Soluble |[9] |

Table 3: Spectroscopic Properties

Parameter Wavelength(s) Source(s)

UV-Vis λmax 310, 376, 689 nm [3][4][7]

| Fluorescence (in vitro) | Enhanced emission after UV irradiation |[10] |

Biological Role and Signaling Pathways
Biliverdin is an intermediate in the breakdown of heme, a process catalyzed by the enzyme

heme oxygenase (HO-1).[4][7] It is subsequently reduced to bilirubin by biliverdin reductase

(BVR).[11][12] This pathway is crucial for iron homeostasis and cellular protection against

oxidative stress.

The Heme Catabolic Pathway
The degradation of heme is a fundamental biological process. Heme oxygenase-1 (HO-1), an

inducible enzyme, catalyzes the initial step, converting heme into biliverdin, free iron (Fe²⁺),

and carbon monoxide (CO).[13] Biliverdin is then rapidly converted to bilirubin by biliverdin

reductase.[14]
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Preparation

Treatment

Measurement

Analysis

1. Seed cells in
multi-well plates

2. Allow cells to adhere
(e.g., 24 hours)

3. Pre-treat cells with
Biliverdin HCl

(various concentrations)

4. Induce oxidative stress
(e.g., add H₂O₂)

5. Load cells with
ROS-sensitive probe

(e.g., DCFH-DA)

6. Wash cells to remove
excess probe

7. Measure fluorescence
(Plate Reader / Microscope)

8. Quantify fluorescence intensity
relative to controls

9. Determine dose-dependent
reduction in ROS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. thomassci.com [thomassci.com]

2. medchemexpress.com [medchemexpress.com]

3. cdn.caymanchem.com [cdn.caymanchem.com]

4. caymanchem.com [caymanchem.com]

5. scbt.com [scbt.com]

6. Biliverdin (hydrochloride) | C33H35ClN4O6 | CID 76453762 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. Biliverdin (hydrochloride) | CAS 856699-18-8 | Cayman Chemical | Biomol.com
[biomol.com]

8. 胆绿素 盐酸盐 ≥97.0% (TLC) | Sigma-Aldrich [sigmaaldrich.com]

9. Biliverdin Hydrochloride - Echelon Biosciences [echelon-inc.com]

10. UV-trained and metal-enhanced fluorescence of biliverdin and biliverdin nanoparticles -
PMC [pmc.ncbi.nlm.nih.gov]

11. Biliverdin reductase - Wikipedia [en.wikipedia.org]

12. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]

13. Biliverdin reductase: new features of an old enzyme and its potential therapeutic
significance - PMC [pmc.ncbi.nlm.nih.gov]

14. pnas.org [pnas.org]

To cite this document: BenchChem. [chemical structure and properties of biliverdin
hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10764575#chemical-structure-and-properties-of-
biliverdin-hydrochloride]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b10764575?utm_src=pdf-custom-synthesis
https://www.thomassci.com/p/sigma-biliverdin-hydrochloride-970-tlc
https://www.medchemexpress.com/biliverdin-hydrochloride.html
https://cdn.caymanchem.com/cdn/insert/19257.pdf
https://www.caymanchem.com/product/19257/biliverdin-hydrochloride
https://www.scbt.com/p/biliverdin-hydrochloride-55482-27-4
https://pubchem.ncbi.nlm.nih.gov/compound/Biliverdin-_hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Biliverdin-_hydrochloride
https://www.biomol.com/products/chemicals/biochemicals/biliverdin-hydrochloride-cay19257-10
https://www.biomol.com/products/chemicals/biochemicals/biliverdin-hydrochloride-cay19257-10
https://www.sigmaaldrich.com/HK/zh/product/sigma/30891
https://www.echelon-inc.com/product/biliverdin-hydrochloride/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9297654/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9297654/
https://en.wikipedia.org/wiki/Biliverdin_reductase
https://www.ebi.ac.uk/thornton-srv/m-csa/entry/566/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5536200/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5536200/
https://www.pnas.org/doi/10.1073/pnas.252626999
https://www.benchchem.com/product/b10764575#chemical-structure-and-properties-of-biliverdin-hydrochloride
https://www.benchchem.com/product/b10764575#chemical-structure-and-properties-of-biliverdin-hydrochloride
https://www.benchchem.com/product/b10764575#chemical-structure-and-properties-of-biliverdin-hydrochloride
https://www.benchchem.com/product/b10764575#chemical-structure-and-properties-of-biliverdin-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10764575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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